Cas no 64958-64-1 (Pyrimidine,4-methoxy-2-(1-methylethenyl)-)

• Product Name: Pyrimidine,4-methoxy-2-(1-methylethenyl)-
• CAS No: 64958-64-1
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 501292
• Update Time: 2024-01-30

Pyrimidine,4-methoxy-2-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-methoxy-2-(1-methylethenyl)-
• Pyrimidine, 4-methoxy-2-(1-methylethenyl)- (9CI)
• Pyrimidine, 4-methoxy-2-(1-methylethenyl)-

• Inchi： 1S/C8H10N2O/c1-6(2)8-9-5-4-7(10-8)11-3/h4-5H,1H2,2-3H3
• InChI Key： ZGMIGFDALNFAJP-UHFFFAOYSA-N
• SMILES： C1(C(C)=C)=NC=CC(OC)=N1

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 135.6±23.0 °C(Predicted)
• PSA: 35.01
• pka: 2.36±0.40(Predicted)